Cas no 2580104-30-7 (rac-(1R,2R,5S)-3-[(benzyloxy)carbonyl]-3-azabicyclo[3.2.0]heptane-2-carboxylic acid)

• Product Name: rac-(1R,2R,5S)-3-[(benzyloxy)carbonyl]-3-azabicyclo[3.2.0]heptane-2-carboxylic acid
• CAS No: 2580104-30-7
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 5947434
• PubChem ID: 165888293
• Update Time: 2025-06-11

rac-(1R,2R,5S)-3-[(benzyloxy)carbonyl]-3-azabicyclo[3.2.0]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580104-30-7
• EN300-7038782
• rac-(1R,2R,5S)-3-[(benzyloxy)carbonyl]-3-azabicyclo[3.2.0]heptane-2-carboxylic acid

• Inchi： 1S/C15H17NO4/c17-14(18)13-12-7-6-11(12)8-16(13)15(19)20-9-10-4-2-1-3-5-10/h1-5,11-13H,6-9H2,(H,17,18)/t11-,12-,13-/m0/s1
• InChI Key： ZJFJHOIJATXZAU-AVGNSLFASA-N
• SMILES： OC([C@@H]1[C@H]2CC[C@H]2CN1C(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 275.11575802g/mol
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(1R,2R,5S)-3-[(benzyloxy)carbonyl]-3-azabicyclo[3.2.0]heptane-2-carboxylic acid

Introduction to Rac-(1R,2R,5S)-3-[(benzyloxy)carbonyl]-3-azabicyclo[3.2.0]heptane-2-carboxylic Acid (CAS No. 2580104-30-7)

Rac-(1R,2R,5S)-3-[(benzyloxy)carbonyl]-3-azabicyclo[3.2.0]heptane-2-carboxylic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2580104-30-7, belongs to a class of molecules known for their intricate stereochemistry and potential biological activity. The presence of multiple stereocenters and the incorporation of protective groups such as the (benzyloxy)carbonyl moiety make this compound a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structural framework of Rac-(1R,2R,5S)-3-[(benzyloxy)carbonyl]-3-azabicyclo[3.2.0]heptane-2-carboxylic acid is characterized by a bicyclic system consisting of a seven-membered azabicyclo[3.2.0]heptane core. This core is a fused bicyclic structure that includes an aziridine ring and a cyclopentane ring, providing a rigid scaffold that can be further functionalized to achieve specific biological properties. The stereochemistry at the three designated positions (1R, 2R, and 5S) is critical for the compound's reactivity and its potential interaction with biological targets.

In recent years, there has been growing interest in the development of molecules with complex stereochemical motifs due to their potential to exhibit high selectivity and efficacy in biological systems. The bicyclic structure of Rac-(1R,2R,5S)-3-[(benzyloxy)carbonyl]-3-azabicyclo[3.2.0]heptane-2-carboxylic acid makes it an attractive candidate for further derivatization and investigation. The protective group at the carboxyl position, specifically the (benzyloxy)carbonyl (Boc) group, serves to prevent unwanted side reactions while allowing for selective deprotection under controlled conditions.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The construction of the azabicyclo[3.2.0]heptane core typically involves cyclization reactions that require precise control over reaction conditions to achieve the desired stereochemistry. Additionally, the introduction of the Boc group necessitates careful selection of reagents and solvents to minimize side reactions and ensure regioselectivity.

One of the most compelling aspects of Rac-(1R,2R,5S)-3-[(benzyloxy)carbonyl]-3-azabicyclo[3.2.0]heptane-2-carboxylic acid is its potential as a building block in drug discovery efforts. The rigid bicyclic framework provides a scaffold that can be modified to target various biological pathways. For instance, modifications at specific positions on the molecule could enhance binding affinity to enzymes or receptors involved in diseases such as cancer or neurological disorders.

Recent studies have highlighted the importance of stereochemistry in drug design, demonstrating that small changes in molecular conformation can significantly impact biological activity. The complex stereochemical arrangement in Rac-(1R,2R,5S)-3-[(benzyloxy)carbonyl]-3-azabicyclo[3.2.0]heptane-2-carboxylic acid makes it an ideal candidate for exploring these relationships further. Researchers are actively investigating how different stereoisomers of this compound interact with biological targets and how these interactions can be optimized for therapeutic benefit.

The protective group strategy employed in this compound also underscores its utility in multi-step synthetic routes where selective functionalization is required. The Boc group is widely used in peptide synthesis and other organic transformations due to its stability under a variety of conditions while being easily removable when desired.

In conclusion, Rac-(1R,2R,5S)-3-[(benzyloxy)carbonyl]-3-azabicyclo[3.2.0]heptane-2-carboxylic acid (CAS No.2580104-30-7) represents a significant advancement in pharmaceutical chemistry and bioorganic synthesis. Its complex stereochemistry and versatile protective group make it a valuable intermediate for developing novel therapeutic agents targeting various diseases.